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A Technical Guide for Researchers and Drug Development Professionals

Introduction: 4-Anisaldehyde (or p-anisaldehyde), a methoxy-substituted benzaldehyde, is a
cornerstone intermediate in the landscape of organic synthesis. Its unique electronic and
structural properties, characterized by the electron-donating methoxy group in the para
position, render the aldehyde functionality highly reactive and amenable to a diverse array of
chemical transformations. This versatility has established 4-anisaldehyde as a critical building
block in the synthesis of a wide spectrum of high-value compounds, ranging from
pharmaceuticals and agrochemicals to fragrances and advanced materials. This technical
guide provides an in-depth exploration of the synthetic utility of 4-anisaldehyde, complete with
detailed experimental protocols, quantitative data, and mechanistic pathways to support its
application in research and development.

Physicochemical and Spectroscopic Properties of 4-
Anisaldehyde
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A thorough understanding of the physical and spectral characteristics of 4-anisaldehyde is

fundamental to its application in synthesis. The following tables summarize these key

properties.

Table 1: Physicochemical Properties of 4-Anisaldehyde

Property Value Reference
CAS Number 123-11-5 [1]
Molecular Formula CsHsO2 [1]
Molecular Weight 136.15 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Odor Sweet, floral, anise-like [2]
Melting Point -1°C [2]
Boiling Point 248 °C [2]
Density 1.119 g/cm3 [2]
Flash Point 108 °C [2]

Table 2: Spectroscopic Data for 4-Anisaldehyde

Technique Key Data

o (ppm): 9.88 (s, 1H, -CHO), 7.85 (d, J=8.8 Hz,
1H NMR (CDCls, 400 MHz) 2H, Ar-H), 7.02 (d, J=8.8 Hz, 2H, Ar-H), 3.89 (s,

3H, -OCH3)[2][3]

5 (ppm): 191.3, 164.2, 131.8, 129.7, 114.5,

13C NMR (DMSO-ds, 101 MHz) 570

v (cm~1): 2838 (-OCHs), 1726 (C=0), 1626
(C=C), 1605, 1513 (aromatic C=C)[5]

IR (neat)

miz (%): 136 (M*, 75), 135 (100), 107 (19), 92

MS (EI)
(21), 77 (38)
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Key Synthetic Transformations of 4-Anisaldehyde

The reactivity of 4-anisaldehyde is dominated by its aldehyde functional group, which readily
undergoes nucleophilic addition and condensation reactions. The electron-rich aromatic ring,
activated by the methoxy group, also influences the overall reactivity profile.

Carbon-Carbon Bond Forming Reactions

a) Claisen-Schmidt Condensation: This base-catalyzed condensation between an aldehyde
and a ketone is a powerful method for forming a,B-unsaturated ketones. 4-Anisaldehyde is an
excellent substrate for this reaction, leading to chalcone-like structures which are prevalent in
many biologically active molecules.

Table 3: Claisen-Schmidt Condensation of 4-Anisaldehyde with Acetone

Product Reagents & Conditions Yield
(E)-4-(4-methoxyphenyl)but-3-  Acetone, NaOH (10%), 25-

90%]6]
en-2-one 30°C, 2h
E)-4-(4-methoxyphenyl)but-3- Acetone, Sodium Tungstate
(B)-4-( yphenyl) g 96%(7]

en-2-one (30 mol%), Ethanol, 25°C, 24h

b) Knoevenagel Condensation: This reaction involves the condensation of 4-anisaldehyde with
a compound containing an active methylene group, such as malononitrile, catalyzed by a weak
base. It is a highly efficient method for the synthesis of electron-deficient alkenes.

c) Perkin Reaction: The Perkin reaction provides a route to a,B3-unsaturated carboxylic acids,
specifically cinnamic acid derivatives, by reacting an aromatic aldehyde with an acid anhydride
and its corresponding carboxylate salt.

d) Wittig Reaction: The Wittig reaction is a versatile method for the synthesis of alkenes by
reacting an aldehyde with a phosphorus ylide. This reaction is particularly useful for introducing
a double bond with control over its position.

e) Grignard Reaction: The addition of organomagnesium halides (Grignard reagents) to the
carbonyl group of 4-anisaldehyde is a fundamental method for creating secondary alcohols.
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Synthesis of Heterocyclic and Bioactive Compounds

a) Schiff Base Formation: 4-Anisaldehyde readily reacts with primary amines to form Schiff
bases (imines). These compounds are not only important synthetic intermediates but also
exhibit a wide range of biological activities, including antimicrobial and anticancer properties.

Table 4: Antimicrobial Activity of a Schiff Base Derived from 4-Anisaldehyde

Compound Organism MIC (pg/mL)
Schiff Base of 4-Anisaldehyde o )
) Escherichia coli 250[4]
and p-aminophenol
Staphylococcus aureus 62.5[4]
Candida albicans 62.5[4]

Experimental Protocols
Protocol 1: Synthesis of (E)-4-(4-methoxyphenyl)but-3-
en-2-one (Claisen-Schmidt Condensation)

Procedure: To a solution of 4-anisaldehyde (1.2 mL, 10 mmol) in acetone (15 mL) in a 100 mL
round-bottom flask equipped with a magnetic stirrer, a solution of potassium hydroxide (1.0 g)
in water (20 mL) is added gradually over 20 minutes with continuous stirring. After the addition,
the reaction mixture is stirred for an additional 20 minutes. Subsequently, 40 mL of water is
added to the flask to precipitate the product. The resulting solid is collected by vacuum
filtration, washed with water, and dried. The crude product is recrystallized from ethanol.[2]

Characterization Data for (E)-4-(4-methoxyphenyl)but-3-en-2-one:

Yield: 90%(6]

Appearance: Yellowish crystals[6]

Melting Point: 74 °C[6]

1H NMR (CDCls): & 7.69-6.37 (m, 6H), 3.83 (s, 3H), 2.35 (s, 3H)[2]

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.rsc.org/suppdata/c6/ra/c6ra10373a/c6ra10373a1.pdf
https://www.rsc.org/suppdata/c6/ra/c6ra10373a/c6ra10373a1.pdf
https://www.rsc.org/suppdata/c6/ra/c6ra10373a/c6ra10373a1.pdf
https://orgspectroscopyint.blogspot.com/2015/09/4-4-methoxyphenyl-3-buten-2-one.html
https://en.wikipedia.org/wiki/Perkin_reaction
https://en.wikipedia.org/wiki/Perkin_reaction
https://en.wikipedia.org/wiki/Perkin_reaction
https://orgspectroscopyint.blogspot.com/2015/09/4-4-methoxyphenyl-3-buten-2-one.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol 2: Synthesis of 4-Methoxycinnamic Acid
(Doebner Modification of Knoevenagel Condensation)

Procedure: In a 25 mL round-bottomed flask, 4-anisaldehyde (0.804 mL, 6.61 mmol), malonic
acid (1.75 g, 16.8 mmol), and B-alanine (0.10 g, 1.12 mmol) are dissolved in pyridine (3.0 mL,
37.1 mmol). The mixture is heated under reflux for 90 minutes. After cooling to room
temperature, the flask is placed in an ice bath, and 8.0 mL of concentrated HCI is slowly added.
The resulting white precipitate is collected by vacuum filtration, washed with cold water (2 x 10
mL), and dried. The product is recrystallized from absolute ethanol.[8]

Characterization Data for 4-Methoxycinnamic Acid:
e Yield: 98%]8]
o Appearance: White powder[8]

e 1H NMR (CD30D, 300 MHz): & 7.62 (d, J=16.0 Hz, 1H), 7.58-7.47 (m, 2H), 7.01-6.88 (m,
2H), 6.33 (d, J=15.9 Hz, 1H), 3.82 (s, 3H)[8]

Mandatory Visualizations
Logical Relationships in the Reactivity of 4-
Anisaldehyde

The following diagram illustrates the key reactive sites of 4-anisaldehyde and the types of
transformations it can undergo, highlighting its versatility as a synthetic intermediate.

Reactivity map of 4-Anisaldehyde.

Experimental Workflow: Synthesis and Purification

The general workflow for many syntheses involving 4-anisaldehyde follows a standard
sequence of reaction, workup, and purification, as depicted below.
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General workflow for synthesis.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b127467/docs?utm_src=pdf-body-img#the-multifaceted-role-of-4-anisaldehyde-as-a-key-intermediate-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Application in Drug Development: Antihistamine Action

Derivatives of 4-anisaldehyde are used in the synthesis of antihistamines. These drugs typically
function by blocking the Hi histamine receptor, a G-protein coupled receptor (GPCR). The
signaling pathway initiated by histamine binding and its subsequent inhibition by an Ha
antagonist is outlined below.
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H1 histamine receptor signaling.
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Conclusion

4-Anisaldehyde continues to be an indispensable intermediate in organic synthesis. Its
predictable reactivity, coupled with its ready availability, ensures its place in both academic
research and industrial production. The synthetic routes and applications detailed in this guide
underscore its importance and provide a practical framework for its utilization in the
development of new pharmaceuticals, fragrances, and other functional organic molecules. The
provided protocols and data serve as a valuable resource for chemists seeking to leverage the
synthetic potential of this versatile building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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